2-(2,5-Dimethoxyphenyl)-2-fluoroethan-1-amine

• IUPAC Name: 2-(2,5-dimethoxyphenyl)-2-fluoroethanamine
• InChI: InChI=1S/C10H14FNO2/c1-13-7-3-4-10(14-2)8(5-7)9(11)6-12/h3-5,9H,6,12H2,1-2H3
• InChI Key: JMBLVIDQJWQECA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C(CN)F
• Molecular Formula: C10H14FNO2
• Molecular Weight: 199.22 g/mol

Description

The compound is a derivative of phenethylamines, which are a class of compounds with various applications in medicinal chemistry. They can be psychoactive and are often used in the research of new therapeutic agents.

Synthesis Analysis

While specific synthesis information for this compound is not available, similar compounds such as 2-(2,5-Dimethoxyphenyl)pyrrole-3-carbonitrile have been synthesized via reactions like the Cadogan reaction. This involves the treatment of o-nitrobiaryls with phosphorous-III reagents, resulting in a reduction in the nitro group with concomitant ring closure to a pyrrole ring.

Scientific Research Applications

Synthesis and Structural Analysis

Research on 2-(2,5-Dimethoxyphenyl)-2-fluoroethan-1-amine focuses on its synthesis and the investigation of its structural activity relationships. One study details the synthesis of novel 4-thio-substituted analogs of this compound, highlighting its potential as a potent ligand for 5-HT2A/C receptors with varying agonistic or antagonistic activities based on the substituent's size and lipophilicity (Trachsel, 2003). Another study confirms the identity of a related compound through comprehensive analytical techniques, emphasizing the compound's possible psychoactive effects in humans due to its structural similarity to known psychoactive substances (Power et al., 2015).

Chiral Auxiliary and Optical Resolution

The compound's derivative, 1-(2,5-dimethoxyphenyl)ethylamine, has been utilized as a chiral auxiliary for diastereoselective alkylation, demonstrating its utility in enantioselective synthesis and the facilitation of optical resolution processes (Kohara et al., 1999).

Chemical Derivatization and Analytical Applications

Marfey's reagent, another derivative, has been applied in the separation and identification of enantiomeric isomers of amino acids and amine compounds, showcasing the broad utility of this chemical class in analytical chemistry and the pharmaceutical industry for the determination of enantiomeric purity (B'hymer et al., 2003).

Pharmacological and Neuropharmacological Research

The compound and its analogs have been the subject of pharmacological studies, such as the comparative neuropharmacology of N-(2-methoxybenzyl)-2,5-dimethoxyphenethylamine (NBOMe) hallucinogens, to understand their potent agonistic effects on 5-HT2A receptors and their implications for hallucinogenic effects in humans, providing insight into the molecular basis of their psychoactivity (Elmore et al., 2018).

Anticancer Research

Furthermore, derivatives of this compound have been explored for their potential as anticancer agents, with studies synthesizing new compounds and evaluating their cytotoxic activities against various cancer cell lines, highlighting the compound's relevance in medicinal chemistry and drug development (Yamali et al., 2017).

Mechanism of Action

Target of Action

The primary target of 2-(2,5-Dimethoxyphenyl)-2-fluoroethan-1-amine is the 5-hydroxytryptamine receptor, also known as the serotonin receptor . This receptor plays a crucial role in transmitting signals in the brain and contributes to various biological and neurological processes such as mood, appetite, and sleep .

Mode of Action

This compound interacts with its target, the 5-hydroxytryptamine receptor, by acting as a potent agonist . This means that it binds to the receptor and activates it, triggering a response. The activation of the serotonin receptor can lead to various changes in the body, including alterations in mood and perception .

Biochemical Pathways

It is known that the activation of the serotonin receptor can influence several downstream effects, including the release of other neurotransmitters and the regulation of certain neural circuits .

Pharmacokinetics

Similar compounds have been shown to be rapidly absorbed and distributed in the body . The compound is likely metabolized by the liver, with oxidative deamination resulting in various metabolites .

Result of Action

The molecular and cellular effects of this compound’s action are largely due to its activation of the serotonin receptor. This can lead to a range of effects, from changes in mood and perception to potential hallucinations, depending on the dose and individual’s response .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other substances can affect the stability of the compound. Additionally, individual factors such as genetics, age, and health status can influence how a person responds to the compound .

Biochemical Analysis

Biochemical Properties

2-(2,5-Dimethoxyphenyl)-2-fluoroethan-1-amine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. Notably, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many compounds. The interaction with these enzymes often involves hydroxylation and demethylation reactions. Additionally, this compound can bind to serotonin receptors, influencing neurotransmitter pathways and potentially altering mood and perception .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, particularly those involving serotonin receptors. This interaction can lead to changes in gene expression and cellular metabolism. For instance, in neuronal cells, this compound can modulate the release of neurotransmitters, thereby affecting synaptic transmission and plasticity

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to serotonin receptors, particularly the 5-HT2A receptor, which is known to mediate many of its psychoactive effects. This binding can lead to the activation or inhibition of downstream signaling pathways, resulting in altered gene expression and cellular responses . Additionally, this compound may inhibit or activate specific enzymes, further influencing cellular metabolism and function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under controlled conditions, but it can degrade over time, leading to a decrease in its efficacy . Long-term exposure to the compound in in vitro and in vivo studies has revealed potential changes in cellular function, including alterations in gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal effects, while higher doses can lead to significant physiological and behavioral changes. For instance, in rodent models, high doses of this compound have been associated with increased locomotor activity and altered behavioral responses . Additionally, toxic or adverse effects may occur at very high doses, highlighting the importance of dosage control in experimental settings.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is primarily metabolized by cytochrome P450 enzymes, which facilitate its hydroxylation and demethylation. These metabolic reactions can lead to the formation of various metabolites, some of which may retain biological activity . The compound’s metabolism can also influence metabolic flux and the levels of specific metabolites within cells, further impacting cellular function.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound can interact with specific transporters and binding proteins, facilitating its movement across cellular membranes and its accumulation in particular tissues . This distribution pattern can influence the compound’s efficacy and potential side effects.

Subcellular Localization

The subcellular localization of this compound is essential for understanding its activity and function. The compound may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. For example, it may localize to the cytoplasm, nucleus, or mitochondria, where it can exert its effects on cellular processes . Understanding this localization can provide insights into the compound’s mechanism of action and potential therapeutic applications.